Cas no 1420797-21-2 (tert-Butyl 4-((((trifluoromethyl)sulfonyl)oxy)methyl)piperidine-1-carboxylate)

• Product Name: tert-Butyl 4-((((trifluoromethyl)sulfonyl)oxy)methyl)piperidine-1-carboxylate
• CAS No: 1420797-21-2
• MF: C₁₂H₂₀F₃NO₅S
• MW: 347.351113319397
• CID: 1083163
• PubChem ID: 56973575
• Update Time: 2025-05-21

tert-Butyl 4-((((trifluoromethyl)sulfonyl)oxy)methyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-((((trifluoromethyl)sulfonyl)oxy)methyl)piperidine-1-carboxylate
• tert-butyl 4-(trifluoromethylsulfonyloxymethyl)piperidine-1-carboxylate
• 1420797-21-2
• DB-253268
• AM98154
• SCHEMBL23530807
• tert-Butyl4-((((trifluoromethyl)sulfonyl)oxy)methyl)piperidine-1-carboxylate
• 4-Trifluoromethanesulfonyloxymethyl-piperidine-1-carboxylic acid tert-butyl ester
• TERT-BUTYL 4-[(TRIFLUOROMETHANESULFONYLOXY)METHYL]PIPERIDINE-1-CARBOXYLATE
• AIZXYRBBMIZCOR-UHFFFAOYSA-N

• Inchi： 1S/C12H20F3NO5S/c1-11(2,3)21-10(17)16-6-4-9(5-7-16)8-20-22(18,19)12(13,14)15/h9H,4-8H2,1-3H3
• InChI Key： AIZXYRBBMIZCOR-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OCC1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 347.10142840g/mol
• Monoisotopic Mass: 347.10142840g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 81.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-Butyl 4-((((trifluoromethyl)sulfonyl)oxy)methyl)piperidine-1-carboxylate

Research Brief on tert-Butyl 4-((((trifluoromethyl)sulfonyl)oxy)methyl)piperidine-1-carboxylate (CAS: 1420797-21-2)

In recent years, the compound tert-Butyl 4-((((trifluoromethyl)sulfonyl)oxy)methyl)piperidine-1-carboxylate (CAS: 1420797-21-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperidine backbone and trifluoromethanesulfonate (triflate) functional group, serves as a versatile intermediate in the synthesis of bioactive compounds, particularly in drug discovery and development. Its unique structural features make it a valuable building block for the construction of complex molecules with potential therapeutic applications.

The primary interest in this compound stems from its role as a key intermediate in the synthesis of small-molecule inhibitors targeting various biological pathways. Recent studies have highlighted its utility in the development of kinase inhibitors, protease inhibitors, and other pharmacologically active agents. The triflate group, in particular, is known for its excellent leaving group properties, facilitating nucleophilic substitution reactions that are crucial for the introduction of diverse functional groups into the piperidine scaffold. This reactivity profile has been exploited in the synthesis of novel compounds with enhanced binding affinity and selectivity for their biological targets.

One of the most notable applications of tert-Butyl 4-((((trifluoromethyl)sulfonyl)oxy)methyl)piperidine-1-carboxylate is in the field of oncology. Researchers have utilized this intermediate to synthesize compounds that inhibit specific kinases involved in cancer cell proliferation and survival. For instance, a recent study demonstrated the compound's role in the synthesis of a potent inhibitor of the PI3K/AKT/mTOR pathway, a critical signaling cascade in many cancers. The ability to efficiently modify the piperidine ring with various substituents has enabled the rapid exploration of structure-activity relationships (SAR), leading to the identification of optimized drug candidates.

Beyond oncology, this compound has also found applications in the development of central nervous system (CNS) therapeutics. Its piperidine moiety is a common feature in many CNS-active drugs, and the triflate group allows for the introduction of pharmacophores that enhance blood-brain barrier penetration. Recent research has focused on leveraging this scaffold to develop novel modulators of neurotransmitter receptors, with promising results in preclinical models of neurodegenerative diseases and psychiatric disorders.

From a synthetic chemistry perspective, the stability and reactivity of tert-Butyl 4-((((trifluoromethyl)sulfonyl)oxy)methyl)piperidine-1-carboxylate make it an attractive choice for multistep synthetic routes. The tert-butyloxycarbonyl (Boc) protecting group ensures compatibility with a wide range of reaction conditions, while the triflate group can be selectively displaced under mild conditions. This combination of features has been instrumental in streamlining the synthesis of complex molecules, reducing the number of steps and improving overall yields.

Recent advancements in the characterization of this compound have also shed light on its physicochemical properties. Studies have confirmed its stability under standard storage conditions, as well as its solubility profile in common organic solvents, which is critical for its handling in laboratory settings. Furthermore, computational modeling has provided insights into its conformational preferences, aiding in the rational design of derivatives with improved pharmacological properties.

In conclusion, tert-Butyl 4-((((trifluoromethyl)sulfonyl)oxy)methyl)piperidine-1-carboxylate (CAS: 1420797-21-2) represents a highly valuable intermediate in modern drug discovery. Its versatility, coupled with its well-understood reactivity, positions it as a key player in the synthesis of next-generation therapeutics. Ongoing research continues to explore new applications for this compound, particularly in the context of targeted therapies and personalized medicine. As the field of chemical biology advances, the importance of such multifunctional building blocks is expected to grow, further solidifying their role in pharmaceutical innovation.